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Compound of Interest

4-Propoxy-N-(2-
Compound Name:
thienylmethyl)aniline

cat. No.: B1385551

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical
properties of 4-Propoxy-N-(2-thienylmethyl)aniline, a compound of interest in medicinal
chemistry and materials science. The following sections detail its molecular formula and weight,
the standard experimental protocols for their determination, and a logical representation of the
compound's core attributes.

Quantitative Physicochemical Data

The essential molecular properties of 4-Propoxy-N-(2-thienylmethyl)aniline are summarized
in the table below. This data is critical for stoichiometric calculations, analytical characterization,
and computational modeling.

Property Value

Molecular Formula C14H17NOS

Molecular Weight 247.36 g/mol

CAS Registry Number 1040688-52-5

INChl Key KPEUMRKEXBPOPG-UHFFFAOYSA-N
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Experimental Protocols for Determination of
Molecular Weight and Formula

The determination of the molecular weight and formula of a novel compound like 4-Propoxy-N-
(2-thienylmethyl)aniline is a foundational step in its characterization. Standard methodologies
employed for this purpose include Mass Spectrometry and Elemental Analysis.

2.1. Mass Spectrometry for Molecular Weight Determination

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge
ratio (m/z) of ionized molecules. From this, the molecular weight of the compound can be
determined with high accuracy.

o Sample Preparation: A small amount of the purified compound is dissolved in a suitable
volatile solvent (e.g., methanol or acetonitrile).

 lonization: The sample solution is introduced into the mass spectrometer, where it is ionized.
Common ionization techniques for a molecule of this nature include Electrospray lonization
(ESI) or Atmospheric Pressure Chemical lonization (APCI). ESI is a soft ionization technique
that is particularly useful for preventing fragmentation of the molecule, allowing for the
observation of the molecular ion peak.

o Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., Quadrupole,
Time-of-Flight (TOF), or Orbitrap). The analyzer separates the ions based on their mass-to-
charge ratio.

o Detection: The separated ions are detected, and a mass spectrum is generated, which plots
ion intensity versus m/z. The peak corresponding to the intact, singly charged molecule
([M+H]* or [M]*) is used to determine the molecular weight. High-resolution mass
spectrometry (HRMS) can provide a highly accurate mass measurement, which can also
help to confirm the elemental composition.

2.2. Elemental Analysis for Empirical and Molecular Formula Confirmation

Elemental analysis provides the percentage composition of the elements (carbon, hydrogen,
nitrogen, sulfur) in the compound. This data is used to determine the empirical formula, which
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can then be used in conjunction with the molecular weight from mass spectrometry to establish
the molecular formula.

o Sample Preparation: A precise and accurately weighed amount of the dry, pure compound is
required.

o Combustion Analysis: The sample is combusted in a furnace at high temperatures (typically
around 1000°C) in a stream of oxygen. This process converts carbon to carbon dioxide,
hydrogen to water, and sulfur to sulfur dioxide. Nitrogen is typically converted to N2 gas.

o Detection and Quantification: The combustion products are passed through a series of
detectors. Infrared detectors are commonly used to quantify CO2 and Hz20, while a thermal
conductivity detector is used for N2. Sulfur dioxide can be quantified by various methods,
including infrared detection or titration.

» Calculation: The mass of each element is calculated from the masses of the combustion
products. These masses are then used to determine the percentage of each element in the
original sample. The percentage composition is used to calculate the simplest whole-number
ratio of atoms, yielding the empirical formula. The molecular formula is then determined by
comparing the mass of the empirical formula to the molecular weight obtained from mass
spectrometry.

Logical Relationship of Compound Properties

The following diagram illustrates the logical flow from the compound's name to its structural
and physical properties.
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4-Propoxy-N-(2-thienylmethyl)aniline

Molecular Formula
C14H17NOS

Molecular Weight
247.36 g/mol
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Core Properties of 4-Propoxy-N-(2-thienylmethyl)aniline

» To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 4-
Propoxy-N-(2-thienylmethyl)aniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1385551#4-propoxy-n-2-thienylmethyl-aniline-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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